![molecular formula C28H41N3O5S2 B2545780 Methyl 2-[[4-(dibutylsulfamoyl)benzoyl]amino]-5,5,7,7-tetramethyl-4,6-dihydrothieno[2,3-c]pyridine-3-carboxylate CAS No. 449782-51-8](/img/structure/B2545780.png)
Methyl 2-[[4-(dibutylsulfamoyl)benzoyl]amino]-5,5,7,7-tetramethyl-4,6-dihydrothieno[2,3-c]pyridine-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound "Methyl 2-[[4-(dibutylsulfamoyl)benzoyl]amino]-5,5,7,7-tetramethyl-4,6-dihydrothieno[2,3-c]pyridine-3-carboxylate" is a complex molecule that likely possesses a heterocyclic core based on the thieno[2,3-c]pyridine structure. This core is functionalized with various substituents, including a methyl ester, tetramethyl groups, and a sulfamoyl benzoyl moiety. The structure suggests potential biological activity, which could be explored in various fields such as medicinal chemistry.
Synthesis Analysis
The synthesis of related heterocyclic compounds can be seen in the provided papers. For instance, the synthesis of ethyl 4-amino-2,3-dihydrothieno[2,3-b]pyridine-5-carboxylates involves the reaction of 2-amino-4,5-dihydro-3-thiophenecarbonitriles with ethyl acetoacetate in the presence of titanium(IV) chloride . This method could potentially be adapted for the synthesis of the compound by modifying the starting materials and reaction conditions.
Molecular Structure Analysis
The molecular structure of similar compounds has been characterized using various techniques. For example, the crystal and molecular structure of a related compound, 6-tert-butyl 3-ethyl 2-[(3-methoxy/5-bromo)-2-hydroxy and (3-nitro/3-methoxy)benzylideneamino]-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate, was determined using X-ray crystallography . This analysis revealed the presence of intramolecular hydrogen bonds, which could also be present in the compound of interest, affecting its stability and reactivity.
Chemical Reactions Analysis
The reactivity of similar molecules has been explored in various chemical reactions. For instance, methyl 2-benzoylamino-3-dimethylaminopropenoate was used to synthesize fused pyranones by reacting with carbocyclic and heterocyclic 1,3-diketones . This indicates that the compound may also participate in reactions with diketones or other nucleophilic reagents to form new heterocyclic systems.
Physical and Chemical Properties Analysis
The physical and chemical properties of related compounds have been studied, including their thermal behavior, acid dissociation constants, and antimicrobial activity . These properties are crucial for understanding the potential applications of the compound . For example, the antimicrobial activity of methyl 5,5-diphenyl-1-(thiazol-2-yl)pyrrolidine-2-carboxylate derivatives suggests that the compound of interest may also exhibit biological activity .
Scientific Research Applications
Synthesis and Chemical Reactivity
Research has explored the synthesis and reactivity of structurally related thieno[2,3-c]pyridine derivatives, highlighting their potential as building blocks in organic synthesis. For instance, a study by Zhu et al. (2003) details an expedient phosphine-catalyzed [4 + 2] annulation synthesis method, providing a pathway to highly functionalized tetrahydropyridines (Xue-Feng Zhu, J. Lan, & O. Kwon, 2003). This research demonstrates the versatility of related structures in facilitating complex chemical reactions, which could be applicable to the synthesis or modification of the compound .
properties
IUPAC Name |
methyl 2-[[4-(dibutylsulfamoyl)benzoyl]amino]-5,5,7,7-tetramethyl-4,6-dihydrothieno[2,3-c]pyridine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H41N3O5S2/c1-8-10-16-31(17-11-9-2)38(34,35)20-14-12-19(13-15-20)24(32)29-25-22(26(33)36-7)21-18-27(3,4)30-28(5,6)23(21)37-25/h12-15,30H,8-11,16-18H2,1-7H3,(H,29,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARUGWCUKQORXNG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN(CCCC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C(C3=C(S2)C(NC(C3)(C)C)(C)C)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H41N3O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
563.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-[[4-(dibutylsulfamoyl)benzoyl]amino]-5,5,7,7-tetramethyl-4,6-dihydrothieno[2,3-c]pyridine-3-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.